(2S)-2-(bromomethyl)-1-methylpyrrolidine hydrobromide
Overview
Description
(2S)-2-(bromomethyl)-1-methylpyrrolidine hydrobromide, also known as (2S)-2-bromomethyl-1-methylpyrrolidine hydrobromide, is an organic compound that is used in various scientific research applications. It is a white solid with a molecular weight of 245.09 g/mol and is soluble in water and alcohol. This compound is used in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. In addition, it is used as a reagent in the synthesis of a variety of other compounds, such as amino acids, peptides, and heterocyclic compounds.
Scientific Research Applications
(2S)-2-(bromomethyl)-1-methylpyrrolidine hydrobromide has a variety of applications in scientific research. It is used as a reagent in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a starting material for the synthesis of various amino acids, peptides, and heterocyclic compounds. Additionally, it is used in the synthesis of various compounds with potential therapeutic applications, including chiral molecules, antibiotics, and antifungals.
Mechanism of Action
The mechanism of action of (2S)-2-(bromomethyl)-1-methylpyrrolidine hydrobromide is not well understood. However, it is believed that it acts as a nucleophile, reacting with electrophilic species such as carbonyl groups. This reaction results in the formation of covalent bonds between the nucleophile and the electrophile, leading to the formation of new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2S)-2-(bromomethyl)-1-methylpyrrolidine hydrobromide are not well understood. However, it is believed that it may have some effects on the nervous system, as it is known to interact with certain receptors in the brain. Additionally, it may have some effects on the cardiovascular system, as it has been shown to interact with certain enzymes involved in the regulation of blood pressure.
Advantages and Limitations for Lab Experiments
The advantages of using (2S)-2-(bromomethyl)-1-methylpyrrolidine hydrobromide in laboratory experiments include its low cost and its availability in a variety of forms. Additionally, it is relatively easy to handle and store, and it is soluble in water and alcohol.
The main limitation of using (2S)-2-(bromomethyl)-1-methylpyrrolidine hydrobromide in laboratory experiments is its toxicity. It is considered to be a moderately toxic compound, and exposure to high concentrations of it can cause irritation to the skin, eyes, and respiratory tract. Therefore, it is important to use appropriate safety precautions when handling this compound.
Future Directions
There are a variety of potential future directions for the use of (2S)-2-(bromomethyl)-1-methylpyrrolidine hydrobromide in scientific research. These include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. Additionally, further research could be conducted into its use in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. Finally, research into its use as a reagent in the synthesis of various amino acids, peptides, and heterocyclic compounds could be conducted.
Synthesis Methods
The synthesis of (2S)-2-(bromomethyl)-1-methylpyrrolidine hydrobromide can be achieved through a variety of methods. One method involves the reaction of 1,1-dimethylpyrrolidine with bromine in the presence of a base, such as sodium hydroxide. This reaction produces the desired product, (2S)-2-(bromomethyl)-1-methylpyrrolidine hydrobromide, in good yields. Another method involves the reaction of 1,1-dimethylpyrrolidine with ethyl bromide in the presence of a base, such as sodium hydroxide. This reaction also produces the desired product in good yields.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-(bromomethyl)-1-methylpyrrolidine hydrobromide involves the reaction of (S)-1-methylpyrrolidine with bromomethyl bromide in the presence of a base to form the desired product.", "Starting Materials": [ "(S)-1-methylpyrrolidine", "bromomethyl bromide", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Add (S)-1-methylpyrrolidine to a reaction flask", "Add bromomethyl bromide to the reaction flask", "Add base to the reaction flask to initiate the reaction", "Heat the reaction mixture to a suitable temperature and stir for a specific amount of time", "Cool the reaction mixture and add a suitable solvent to precipitate the product", "Isolate the product by filtration and wash with a suitable solvent", "Dry the product under vacuum to obtain (2S)-2-(bromomethyl)-1-methylpyrrolidine hydrobromide" ] } | |
CAS RN |
54352-52-2 |
Product Name |
(2S)-2-(bromomethyl)-1-methylpyrrolidine hydrobromide |
Molecular Formula |
C6H13Br2N |
Molecular Weight |
259 |
Purity |
92 |
Origin of Product |
United States |
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